N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)-N-[(pyridin-3-yl)methyl]benzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H19ClN4O3S2/c1-26(2)32(29,30)17-10-8-16(9-11-17)21(28)27(14-15-5-4-12-24-13-15)22-25-20-18(23)6-3-7-19(20)31-22/h3-13H,14H2,1-2H3
• InChI Key: ZGUCHMFMFHEFEZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C22H19ClN4O3S2
• Molecular Weight: 487.0 g/mol

Description

Synthesis Analysis

This involves the study of how the compound is synthesized. It includes the reactants used, the conditions under which the reaction occurs, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography or NMR spectroscopy to determine the arrangement of atoms within the molecule.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction proceeds.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, optical activity, and reactivity. Techniques like mass spectrometry or infrared spectroscopy might be used.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve understanding how the compound interacts with biological macromolecules, its metabolic pathway, and its effects on cellular or physiological processes.

Safety and Hazards

The safety profile and potential hazards of a compound are typically determined through toxicological studies. This could involve in vitro or in vivo studies to understand the compound’s effects on biological systems.

Future Directions

Future directions could involve further studies to understand the compound’s properties or potential applications. This could include medicinal chemistry studies if the compound is biologically active, or materials science studies if the compound has interesting physical properties.